Cas no 1785310-61-3 (3-(4-bromo-3,5-dimethoxyphenyl)propanenitrile)

• Product Name: 3-(4-bromo-3,5-dimethoxyphenyl)propanenitrile
• CAS No: 1785310-61-3
• MF: C₁₁H₁₂BrNO₂
• MW: 270.122482299805
• CID: 6206215
• PubChem ID: 84808829
• Update Time: 2025-06-27

3-(4-bromo-3,5-dimethoxyphenyl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-(4-bromo-3,5-dimethoxyphenyl)propanenitrile
• EN300-1928286
• 1785310-61-3

• Inchi： 1S/C11H12BrNO2/c1-14-9-6-8(4-3-5-13)7-10(15-2)11(9)12/h6-7H,3-4H2,1-2H3
• InChI Key： IFPBDSDFYKQGHX-UHFFFAOYSA-N
• SMILES： BrC1=C(C=C(C=C1OC)CCC#N)OC

Computed Properties

• Exact Mass: 269.00514g/mol
• Monoisotopic Mass: 269.00514g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 42.2Ų

Additional information on 3-(4-bromo-3,5-dimethoxyphenyl)propanenitrile

Comprehensive Overview of 3-(4-bromo-3,5-dimethoxyphenyl)propanenitrile (CAS No. 1785310-61-3)

3-(4-bromo-3,5-dimethoxyphenyl)propanenitrile (CAS No. 1785310-61-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This nitrile derivative features a brominated dimethoxyphenyl moiety, which contributes to its unique chemical properties and potential applications. Researchers are increasingly exploring its utility in drug discovery, particularly in the synthesis of bioactive molecules targeting central nervous system (CNS) disorders and metabolic diseases.

The compound's structural backbone, characterized by the propanenitrile group, allows for versatile reactivity in organic synthesis. Its 4-bromo-3,5-dimethoxyphenyl subunit is particularly noteworthy, as it serves as a key intermediate in the development of kinase inhibitors and G-protein-coupled receptor (GPCR) modulators. Recent studies highlight its role in optimizing structure-activity relationships (SAR) for novel therapeutics, aligning with the growing demand for precision medicine.

In the context of green chemistry trends, 3-(4-bromo-3,5-dimethoxyphenyl)propanenitrile has been investigated for its potential in sustainable synthesis routes. Researchers are leveraging catalytic bromination and microwave-assisted reactions to minimize waste and improve yield—a response to the industry's push for eco-friendly manufacturing. This aligns with frequent search queries like "green synthesis of nitriles" and "brominated aromatic compounds in drug design", reflecting broader scientific interests.

Analytical characterization of this compound typically involves advanced techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), and mass spectrometry (MS). Its chromatographic purity and thermal stability are critical parameters for quality control, especially when used as a pharmaceutical intermediate. These aspects resonate with laboratory professionals searching for "HPLC methods for nitrile analysis" or "NMR shifts of dimethoxyphenyl compounds".

From a commercial perspective, CAS No. 1785310-61-3 is often listed by specialty chemical suppliers with >98% purity grades. Procurement trends indicate rising demand from contract research organizations (CROs) and academic institutions engaged in medicinal chemistry projects. The compound's structure-property relationships are frequently discussed in forums exploring "fragment-based drug discovery" and "privileged scaffolds in lead optimization"—topics dominating recent scientific literature.

Ongoing research explores the compound's potential in cancer therapeutics, particularly as a precursor for tyrosine kinase inhibitors. Its electron-rich aromatic system enables π-stacking interactions critical for target binding, a feature highlighted in studies on small-molecule protein interaction. This connects with trending searches about "nitrile-containing anticancer agents" and "brominated aromatic pharmacophores".

In summary, 3-(4-bromo-3,5-dimethoxyphenyl)propanenitrile represents a multifaceted building block with growing relevance across drug development and material science. Its balanced lipophilicity and hydrogen-bonding capacity make it particularly valuable for addressing contemporary challenges in bioavailability optimization—a key focus area in modern pharmaceutical R&D.